Cas no 861208-24-4 (2,3,4-TRIMETHOXY-6-(2-PROPYNYLOXY)BENZENECARBALDEHYDE)

2,3,4-Trimethoxy-6-(2-propynyloxy)benzenecarbaldehyde is a specialized aromatic aldehyde featuring a propynyloxy substituent and multiple methoxy groups on the benzene ring. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, which allows for further derivatization via aldehyde reactivity and alkyne-based click chemistry. The trimethoxy groups enhance solubility in organic solvents and may influence electronic properties, making it useful in the synthesis of complex molecules, including pharmaceuticals and agrochemicals. Its well-defined structure and reactivity profile make it a valuable intermediate for researchers developing novel compounds with tailored properties.
2,3,4-TRIMETHOXY-6-(2-PROPYNYLOXY)BENZENECARBALDEHYDE structure
861208-24-4 structure
Product Name:2,3,4-TRIMETHOXY-6-(2-PROPYNYLOXY)BENZENECARBALDEHYDE
CAS No:861208-24-4
MF:C13H14O5
MW:250.247264385223
CID:5264885
PubChem ID:5260622
Update Time:2026-03-09

2,3,4-TRIMETHOXY-6-(2-PROPYNYLOXY)BENZENECARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 2,3,4-TRIMETHOXY-6-(2-PROPYNYLOXY)BENZENECARBALDEHYDE
    • 2,3,4-trimethoxy-6-(prop-2-yn-1-yloxy)benzaldehyde
    • Inchi: 1S/C13H14O5/c1-5-6-18-10-7-11(15-2)13(17-4)12(16-3)9(10)8-14/h1,7-8H,6H2,2-4H3
    • InChI Key: DKCOWJUYOGSDNV-UHFFFAOYSA-N
    • SMILES: COC1C=C(OCC#C)C(C=O)=C(OC)C=1OC

Computed Properties

  • Exact Mass: 250.08412354g/mol
  • Monoisotopic Mass: 250.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 54Ų

2,3,4-TRIMETHOXY-6-(2-PROPYNYLOXY)BENZENECARBALDEHYDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
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2,3,4-trimethoxy-6-(2-propynyloxy)benzenecarbaldehyde
861208-24-4 >90%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Additional information on 2,3,4-TRIMETHOXY-6-(2-PROPYNYLOXY)BENZENECARBALDEHYDE

Recent Advances in the Study of 2,3,4-TRIMETHOXY-6-(2-PROPYNYLOXY)BENZENECARBALDEHYDE (CAS: 861208-24-4)

The compound 2,3,4-TRIMETHOXY-6-(2-PROPYNYLOXY)BENZENECARBALDEHYDE (CAS: 861208-24-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzaldehyde scaffold with trimethoxy and propargyloxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activities, particularly in the context of anticancer and anti-inflammatory drug development.

One of the key breakthroughs in the synthesis of this compound involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to incorporate the propargyloxy group at the 6-position of the benzene ring, which is critical for its biological activity. The trimethoxy groups at the 2, 3, and 4 positions further enhance the compound's stability and interaction with biological targets. These synthetic advancements have paved the way for large-scale production and further pharmacological evaluations.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 2,3,4-TRIMETHOXY-6-(2-PROPYNYLOXY)BENZENECARBALDEHYDE exhibits potent inhibitory effects on specific cancer cell lines. The compound has been shown to induce apoptosis and cell cycle arrest, particularly in breast and colon cancer models. Mechanistic studies suggest that these effects are mediated through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. Additionally, the compound's anti-inflammatory properties have been linked to its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6.

Another area of interest is the compound's potential as a precursor for the development of novel drug candidates. Its propargyloxy group offers a versatile handle for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological profiles. Recent work has explored the synthesis of such derivatives, with some showing improved bioavailability and target specificity. These efforts highlight the compound's versatility and its role as a valuable scaffold in drug discovery.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as pharmacokinetics, toxicity, and formulation need to be addressed in future studies. However, the current body of research provides a solid foundation for further exploration. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock the therapeutic potential of 2,3,4-TRIMETHOXY-6-(2-PROPYNYLOXY)BENZENECARBALDEHYDE.

In conclusion, the recent advancements in the study of 2,3,4-TRIMETHOXY-6-(2-PROPYNYLOXY)BENZENECARBALDEHYDE (CAS: 861208-24-4) underscore its significance in chemical biology and medicinal chemistry. Its unique structural features, combined with its promising biological activities, make it a compelling candidate for further research and development. As the field continues to evolve, this compound is likely to play a pivotal role in the discovery of new therapeutic agents for cancer and inflammatory diseases.

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